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Compound of Interest

Compound Name: NH-bis(C1-Boc)

Cat. No.: B1587361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical and chemical properties

of di-tert-butyl iminodicarboxylate, a versatile reagent in organic synthesis. The information is

presented to support its application in research and development, particularly within the

pharmaceutical industry.

Chemical Identity and Structure
Di-tert-butyl iminodicarboxylate, often referred to as bis(tert-butoxycarbonyl)amine or (Boc)₂NH,

is an organic compound with the chemical formula C₁₀H₁₉NO₄[1][2][3]. It is a white solid that is

soluble in many organic solvents[3][4][5]. The structure consists of a central imino group to

which two tert-butoxycarbonyl (Boc) protecting groups are attached.

Key Identifiers:

IUPAC Name: tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate[1][6]

CAS Number: 51779-32-9[1][2][3][4][6]

Molecular Weight: 217.26 g/mol [1][2][6]

Canonical SMILES: CC(C)(C)OC(=O)NC(=O)OC(C)(C)C[1][6]
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InChI Key: XCAQIUOFDMREBA-UHFFFAOYSA-N[1][3][6]

Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of di-tert-butyl

iminodicarboxylate, compiled from various sources.

Table 1: General Physical Properties

Property Value References

Appearance
White to off-white or beige

crystalline powder/solid.
[1][2][7][8][9]

Melting Point 114-117 °C (lit.) [1][2][4][7][10]

Boiling Point 273.8 ± 9.0 °C (Predicted) [1][2][4]

Density 1.037 ± 0.06 g/mL (Predicted) [1][2]

Flash Point 119.403 °C [2]

pKa 8.25 ± 0.46 (Predicted) [1][7]

Table 2: Solubility

Solvent Solubility References

Water Insoluble [1][2][4][7][8]

Organic Solvents Soluble [3][4][5]

Chloroform Soluble [2][11]

Methanol Soluble [2][11]

Table 3: Spectroscopic Data
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Spectroscopic Technique Data Availability

¹H NMR Available[6][12]

¹³C NMR Available[6][12]

Infrared (IR) Spectroscopy Available[6][12]

Mass Spectrometry (MS) Available[12]

Raman Spectroscopy Available[6][12]

Experimental Protocols
The determination of the physical properties listed above follows standard laboratory

procedures. Below are generalized methodologies for key experiments.

3.1. Melting Point Determination

Apparatus: Capillary melting point apparatus.

Procedure: A small, dry sample of di-tert-butyl iminodicarboxylate is packed into a capillary

tube. The tube is placed in the melting point apparatus, and the temperature is gradually

increased. The temperature range from which the sample starts to melt to when it becomes

completely liquid is recorded as the melting point.

3.2. Boiling Point Determination

Apparatus: Distillation apparatus or a specialized micro boiling point apparatus.

Procedure: For a predicted boiling point, computational software is typically used.

Experimental determination would involve heating the substance in a distillation apparatus

and recording the temperature at which the vapor pressure equals the atmospheric pressure.

3.3. Solubility Determination

Procedure: A small, known amount of di-tert-butyl iminodicarboxylate is added to a specific

volume of the solvent at a given temperature. The mixture is agitated, and the substance is
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added until no more dissolves, indicating a saturated solution. The concentration of the

dissolved solid is then determined.

3.4. Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are typically

recorded on a high-resolution NMR spectrometer. The sample is dissolved in a deuterated

solvent (e.g., CDCl₃), and the spectra are acquired.

Infrared (IR) Spectroscopy: An IR spectrum can be obtained using a Fourier-transform

infrared (FTIR) spectrometer. The solid sample can be analyzed as a KBr pellet or using an

Attenuated Total Reflectance (ATR) accessory.

Application in Organic Synthesis: Amine Synthesis
Di-tert-butyl iminodicarboxylate is a valuable reagent for the preparation of primary amines from

alkyl halides, serving as an alternative to the Gabriel synthesis[3][4][5]. It is also used in the

Mitsunobu reaction to convert alcohols to amines[3][4][5]. The general workflow involves the N-

alkylation of di-tert-butyl iminodicarboxylate followed by the deprotection of the Boc groups

under acidic conditions to yield the primary amine.
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General Workflow for Primary Amine Synthesis using Di-tert-butyl iminodicarboxylate

Step 1: N-Alkylation

Step 2: Deprotection

Di-tert-butyl iminodicarboxylate

Base (e.g., NaH, K₂CO₃)

Deprotonation

N-Alkyl di-tert-butyl iminodicarboxylate

Alkylation with R-X Alkyl Halide (R-X)

N-Alkyl di-tert-butyl iminodicarboxylate

Intermediate

Acid (e.g., TFA, HCl)

Primary Amine (R-NH₂)

Boc Removal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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